Cas no 2229403-02-3 (2-hydroxy-3-(3-hydroxy-4-methylphenyl)propanoic acid)

• Product Name: 2-hydroxy-3-(3-hydroxy-4-methylphenyl)propanoic acid
• CAS No: 2229403-02-3
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• CID: 6063113
• PubChem ID: 149504431
• Update Time: 2025-05-19

2-hydroxy-3-(3-hydroxy-4-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-(3-hydroxy-4-methylphenyl)propanoic acid
• 2229403-02-3
• EN300-1800745

• Inchi： 1S/C10H12O4/c1-6-2-3-7(4-8(6)11)5-9(12)10(13)14/h2-4,9,11-12H,5H2,1H3,(H,13,14)
• InChI Key： ZHPWADSVERJCDM-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)CC1C=CC(C)=C(C=1)O

Computed Properties

• Exact Mass: 196.07355886g/mol
• Monoisotopic Mass: 196.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 77.8Ų

Additional information on 2-hydroxy-3-(3-hydroxy-4-methylphenyl)propanoic acid

2-Hydroxy-3-(3-hydroxy-4-methylphenyl)propanoic Acid: A Comprehensive Guide to Properties and Applications

2-Hydroxy-3-(3-hydroxy-4-methylphenyl)propanoic acid (CAS No. 2229403-02-3) is a specialized organic compound gaining attention in pharmaceutical and biochemical research. This hydroxyphenyl derivative exhibits unique structural features that make it valuable for various applications, particularly in drug development and specialty chemical formulations.

The molecular structure of 2-hydroxy-3-(3-hydroxy-4-methylphenyl)propanoic acid contains both phenolic hydroxyl groups and a carboxylic acid functionality, giving it interesting chemical properties. Researchers are particularly interested in its potential as a building block for bioactive molecules, especially in the development of novel anti-inflammatory compounds and metabolic regulators.

Recent studies highlight the compound's relevance in addressing current healthcare challenges, including metabolic disorders and age-related diseases. The dual hydroxyl group configuration in 2-hydroxy-3-(3-hydroxy-4-methylphenyl)propanoic acid may contribute to enhanced bioavailability compared to similar compounds, making it a subject of intense research in medicinal chemistry circles.

From a synthetic chemistry perspective, CAS 2229403-02-3 presents interesting challenges and opportunities. The compound's synthesis typically involves multi-step organic transformations, with researchers constantly optimizing routes to improve yield and purity. Advanced techniques like asymmetric synthesis are being explored to obtain enantiomerically pure forms of this molecule for specialized applications.

The pharmaceutical industry shows growing interest in 2-hydroxy-3-(3-hydroxy-4-methylphenyl)propanoic acid derivatives as potential drug candidates. Current research focuses on its possible role in modulating cellular signaling pathways, particularly those related to inflammation and glucose metabolism. These investigations align with today's focus on precision medicine and targeted therapies for chronic conditions.

In biochemical applications, 2229403-02-3 serves as a valuable intermediate for enzyme studies and metabolic pathway analysis. Its structural similarity to certain natural metabolites makes it useful for probing biological systems, especially in studies related to phenolic compound metabolism and redox biochemistry.

The compound's stability profile and solubility characteristics make it suitable for various formulation approaches. Researchers are examining its behavior in different pH environments and its compatibility with common pharmaceutical excipients—key considerations for drug delivery system development.

Analytical methods for characterizing 2-hydroxy-3-(3-hydroxy-4-methylphenyl)propanoic acid have advanced significantly. Modern techniques like UHPLC-MS and 2D NMR spectroscopy provide detailed structural information and purity assessment, essential for quality control in research and potential commercial applications.

Environmental and safety assessments of CAS 2229403-02-3 indicate it can be handled with standard laboratory precautions. While comprehensive toxicological data continues to be gathered, current information suggests it has a favorable safety profile for research use, aligning with the growing demand for sustainable chemistry solutions.

The commercial availability of 2-hydroxy-3-(3-hydroxy-4-methylphenyl)propanoic acid has expanded in recent years, with several specialty chemical suppliers offering it in research quantities. Market analysts note increasing demand from both academic institutions and pharmaceutical companies exploring its therapeutic potential.

Future research directions for 2229403-02-3 may include exploration of its metal-chelating properties and potential antioxidant effects. These investigations could open new applications in materials science and nutraceutical development, particularly in formulations targeting oxidative stress-related conditions.

For researchers working with 2-hydroxy-3-(3-hydroxy-4-methylphenyl)propanoic acid, proper storage conditions are essential to maintain stability. Recommendations typically include protection from light and moisture, with storage at controlled room temperature—considerations that reflect current best practices in chemical handling and sample preservation.

The intellectual property landscape surrounding CAS 2229403-02-3 and its derivatives is evolving, with several patent applications filed in recent years covering synthetic methods and specific therapeutic applications. This activity indicates the compound's growing commercial importance in the fine chemicals sector.

As analytical techniques continue to advance, researchers are gaining deeper insights into the molecular interactions of 2-hydroxy-3-(3-hydroxy-4-methylphenyl)propanoic acid. These studies contribute valuable knowledge to the broader field of molecular design and structure-activity relationships, particularly for phenolic compounds with biological activity.